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Compound of Interest

Compound Name: Furmecyclox

Cat. No.: B1674282

Technical Support Center: Furmecyclox (Metalaxyl)

A Note on Terminology: "Furmecyclox" is a historical trade name for a fungicide.[1] The active
ingredient responsible for its fungicidal properties is Metalaxyl.[2] This guide focuses on the
best practices for handling Metalaxyl in a laboratory setting, as this is the compound
researchers will be working with. Metalaxyl is a systemic fungicide belonging to the acylalanine
class, widely used to control oomycete pathogens like Phytophthora and Pythium.[2][3]

Frequently Asked Questions (FAQS)

Q1: What is Metalaxyl and what is its mechanism of action?

Al: Metalaxyl is a systemic, benzenoid fungicide with both protective and curative properties.
[4] It specifically targets oomycete fungi.[3] Its primary mode of action is the inhibition of
ribosomal RNA (rRNA) synthesis by targeting and disrupting the function of RNA polymerase |
in the fungal cells.[3][5] This disruption prevents protein synthesis, thereby inhibiting mycelial
growth and the formation of sporangia.[2][6]

Q2: What is the difference between Metalaxyl and Metalaxyl-M (Mefenoxam)?

A2: Metalaxyl is a racemic mixture of two isomers (R and S enantiomers).[7] The R-enantiomer
is the biologically active component that controls plant diseases, while the S-enantiomer is
inactive.[8] Metalaxyl-M, also known as Mefenoxam, consists almost entirely of the more active
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R-enantiomer (minimum 97%).[7][9] This allows for lower application rates to achieve the same
or better efficacy.[7][8]

Q3: What are the key physical and chemical properties of Metalaxyl?

A3: Metalaxyl is a colorless, odorless crystalline solid or a fine white powder.[10] It is stable in
acidic and neutral media and to hydrolysis under normal environmental pH values.[2][11] Key
quantitative properties are summarized below.

Data Presentation: Physicochemical Properties of Metalaxyl

Property Value Source(s)
Molecular Formula C15H21NO4 [10]
Molecular Weight 279.33 g/mol [10]
Melting Point 71-72 °C [10][12]
Water Solubility o7(,:1)00 - 8,400 mg/L (at 20-22 (12]

Very soluble in methanol,
Solubility (Organic) benzene, hexane. Soluble in [10]

ethanol, acetone, toluene.

Vapor Pressure 0.293 mPa (at 20 °C)

Stable to hydrolysis at normal
Stability environmental pH. [11][13]
Decomposes in UV light.

Q4: How should Metalaxyl be stored in the lab?

A4: Store Metalaxyl in a cool, dry, well-ventilated, and secure area, out of direct sunlight and
away from heat sources.[14][15] Keep the container tightly closed.[14] Stock solutions can be
stored at -20°C for one month or -80°C for up to six months in sealed containers, protected
from moisture.[16] Do not store near food, beverages, or animal feed.[15]
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Troubleshooting Guides

Issue 1: Poor Solubility or Precipitation in Stock Solutions

e Question: My Metalaxyl is not dissolving properly in water, or it's precipitating out of my
aqueous stock solution. What should | do?

e Answer:

o Check the Solvent: While Metalaxyl has relatively high water solubility for a fungicide (up
to 8.4 g/L), it is much more soluble in organic solvents like methanol, ethanol, or acetone.
[10] For high-concentration stock solutions, consider using an appropriate organic solvent
first, then diluting to the final aqueous concentration.

o Verify Temperature: Ensure the solvent temperature is appropriate. Solubility data is
typically provided at 20-25°C.[10]

o pH Considerations: Metalaxyl is most stable in neutral to acidic conditions.[2] If your
medium is highly alkaline (pH > 8), it could accelerate degradation, although this is a
slower process.[17]

o Use Metalaxyl-M: The purified R-enantiomer (Mefenoxam) can sometimes have different
formulation properties and may be less prone to crystallization issues than the racemic
mixture.[8]

Issue 2: Inconsistent or No Fungicidal Activity in Experiments

e Question: I'm not observing the expected inhibition of oomycete growth in my assay. What
could be the cause?

e Answer:

o Target Organism: Confirm that your target pathogen is an oomycete (e.g., Phytophthora,
Pythium). Metalaxyl has a specific mode of action and is not effective against non-
oomycete fungi.[2][4]

o Fungicide Resistance: Resistance to Metalaxyl is a well-documented issue and can
develop rapidly in pathogen populations due to its single-site mode of action.[6][18]
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Acquire a known-sensitive strain of your target oomycete to use as a positive control. If the
control is inhibited but your experimental strain is not, resistance is the likely cause.

o Compound Degradation: Although stable to hydrolysis, Metalaxyl can be degraded by UV
light and microbial action.[11][17] Ensure your stock solutions are stored properly (dark,
cold) and that your experimental setup does not expose the compound to intense light for
prolonged periods.[16][19] Repeated use in non-sterile soil can lead to enhanced microbial
degradation, reducing its half-life significantly.[17]

o Incorrect Concentration: Double-check all calculations for dilutions and stock solution
preparation. Use a sensitive bioassay to confirm the concentration and activity of your
working solutions if problems persist.[17]

Issue 3: Potential for Contamination or Off-Target Effects

e Question: I'm concerned about Metalaxy! affecting other microbes in my experiment or
contaminating my lab space. What are the best practices?

e Answer:

o Handling Precautions: Always handle Metalaxyl powder in a well-ventilated area or under
a fume hood to avoid inhaling dust.[14][20] Wear appropriate Personal Protective
Equipment (PPE), including gloves, safety glasses, and a lab coat.[14][21]

o Spill Management: Clean up spills immediately. For small spills, use an inert absorbent
material like sand or vermiculite, place it in a sealed container for disposal.[15] For larger
spills, dike the area to prevent spreading.[15]

o Waste Disposal: Dispose of waste containing Metalaxyl according to your institution's
hazardous waste guidelines. Do not discharge into sewer systems or waterways, as it can
be harmful to aquatic life.[15][21]

o Specificity: Be aware that while Metalaxyl is targeted at oomycetes, its application,
especially in non-sterile soil or environmental samples, can affect the broader microbial
community.[6]

Experimental Protocols
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Protocol 1: Preparation of a Metalaxyl Stock Solution
e Objective: To prepare a 10 mg/mL stock solution of Metalaxyl in methanol.
e Materials:
o Metalaxyl powder (analytical grade)
o Methanol (HPLC grade)
o Analytical balance
o Sterile conical tube (e.g., 15 mL or 50 mL)
o Micropipettes
o Vortex mixer
e Procedure:
1. Tare a sterile microcentrifuge tube or weighing paper on an analytical balance.
2. Carefully weigh 100 mg of Metalaxyl powder.
3. Transfer the powder to a sterile 15 mL conical tube.
4. Add 10 mL of methanol to the tube.
5. Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

6. For long-term storage, aliquot the stock solution into smaller, sterile cryovials to avoid
repeated freeze-thaw cycles.

7. Store at -20°C for up to one month or -80°C for up to six months.[16]
Protocol 2: In Vitro Mycelial Growth Inhibition Assay

e Objective: To determine the EC50 (Effective Concentration to inhibit 50% of growth) of
Metalaxyl against an oomycete pathogen.
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o Materials:

o Metalaxyl stock solution (e.g., 10 mg/mL in methanol)

o Sterile deionized water

o Appropriate culture medium for the target oomycete (e.g., V8 agar, cornmeal agar)

o Sterile petri dishes (90 mm)

o Actively growing culture of the oomycete pathogen

o Sterile cork borer (5 mm)

o Incubator

e Procedure:

1. Prepare the culture medium according to the manufacturer's instructions and autoclave.

2. Allow the medium to cool to approximately 45-50°C in a water bath.

3. Prepare serial dilutions of the Metalaxyl stock solution. For example, to test concentrations
from 0.01 to 10 pg/mL, add the appropriate volume of the stock solution to the molten agar
to achieve the desired final concentrations. Remember to include a solvent control (agar
with methanol only, at the highest volume used for the treatments) and a negative control
(agar only).

4. Gently swirl the flasks to ensure even distribution of the fungicide and pour approximately
20 mL of the amended agar into each sterile petri dish. Allow the plates to solidify.

5. Using a sterile 5 mm cork borer, take a mycelial plug from the leading edge of an actively
growing pathogen culture.

6. Place the mycelial plug, mycelium-side down, in the center of each prepared petri dish.

7. Seal the plates with paraffin film and incubate in the dark at the optimal growth
temperature for the pathogen.
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8. Measure the radial growth of the mycelium in two perpendicular directions daily until the
colony in the control plate reaches the edge of the dish.

9. Calculate the percentage of growth inhibition for each concentration relative to the solvent
control.

10. Determine the EC50 value by plotting the inhibition percentage against the log of the
Metalaxyl concentration and performing a probit or logistic regression analysis.
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Caption: Workflow for an in vitro mycelial growth inhibition assay.
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Caption: Mechanism of action for Metalaxyl in oomycete fungi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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